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Compound of Interest

Compound Name: Fmoc-9-aminononanoic acid

Cat. No.: B1463676

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-9-aminononanoic acid is a versatile bifunctional molecule increasingly utilized in the
fields of biomaterials, drug delivery, and biosensor development.[1][2] Its structure, comprising
a long nine-carbon aliphatic chain, a terminal carboxylic acid, and an amine group protected by
a fluorenylmethoxycarbonyl (Fmoc) group, allows for the strategic modification of various
surfaces. The long alkyl chain provides a hydrophobic spacer, while the carboxylic acid enables
covalent attachment to amine-functionalized substrates. The Fmoc group, well-known for its
role in solid-phase peptide synthesis, can be retained to modulate surface properties or
selectively removed to expose a primary amine for further conjugation.[1][3]

These application notes provide detailed protocols for the functionalization of surfaces with
Fmoc-9-aminononanoic acid, methods for characterizing the modified surfaces, and an
example of its application in creating a bioactive interface.

Physicochemical Properties of Fmoc-9-
aminononanoic Acid

A clear understanding of the properties of Fmoc-9-aminononanoic acid is crucial for its
effective application in surface functionalization.
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Property Value Reference
CAS Number 212688-52-3 [4][5]
Molecular Formula C24H29NOa4 [4]
Molecular Weight 395.6 g/mol [4]
Appearance White to off-white powder

Purity >98% [4]

Soluble in organic solvents
Solubility such as DMF, DMSO, and

alcohols.

Application: Creation of a Bioactive Surface for
Further Conjugation

This section details the process of functionalizing a substrate to create a surface that can be
used for the subsequent immobilization of biomolecules. The process involves activating a
surface with amine groups, coupling Fmoc-9-aminononanoic acid, and then selectively
deprotecting the Fmoc group to expose a primary amine.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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